Cas no 854645-34-4 (2-Ethoxy-5-methylbenzoic acid)

• Product Name: 2-Ethoxy-5-methylbenzoic acid
• CAS No: 854645-34-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD11901724
• CID: 4785990
• PubChem ID: 18954602
• Update Time: 2026-02-27

2-Ethoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-methylbenzoic acid
• P20566
• 854645-34-4
• 2-ethoxy-5-methylbenzoicacid
• LRLFEBJGOYSOFO-UHFFFAOYSA-N
• SCHEMBL1641613
• BS-42901
• SY322851
• AKOS000112214
• DA-41155
• EN300-7442721
• MFCD11901724
• CS-0183669
• A1-12071
• 2-Ethoxy-5-methylbenzoic acid

• MDL： MFCD11901724
• Inchi： 1S/C10H12O3/c1-3-13-9-5-4-7(2)6-8(9)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： LRLFEBJGOYSOFO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 180.079
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-Ethoxy-5-methylbenzoic acid

Recent Advances in the Study of 2-Ethoxy-5-methylbenzoic acid (CAS: 854645-34-4)

2-Ethoxy-5-methylbenzoic acid (CAS: 854645-34-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 2-Ethoxy-5-methylbenzoic acid in the synthesis of novel anti-inflammatory agents. The researchers utilized this compound as a key intermediate to develop a series of derivatives with enhanced COX-2 inhibitory activity. The study highlighted the compound's structural versatility, which allows for modifications that can fine-tune pharmacological properties. Molecular docking simulations further revealed that derivatives of 2-Ethoxy-5-methylbenzoic acid exhibit strong binding affinities to the COX-2 active site, suggesting its potential as a scaffold for designing next-generation anti-inflammatory drugs.

In another study, 2-Ethoxy-5-methylbenzoic acid was evaluated for its antimicrobial properties. Researchers synthesized several analogs and tested their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated moderate to strong antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli. The study also explored the mechanism of action, indicating that the compound disrupts bacterial cell membrane integrity. These findings open new avenues for the development of antimicrobial agents based on this chemical scaffold.

Further research has explored the pharmacokinetic profile of 2-Ethoxy-5-methylbenzoic acid. A preclinical study in rodent models assessed its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibited favorable oral bioavailability and a relatively long half-life, making it a promising candidate for further drug development. However, the study also noted the need for optimization to reduce hepatic metabolism and improve systemic exposure.

Recent advancements in synthetic chemistry have also focused on improving the yield and purity of 2-Ethoxy-5-methylbenzoic acid. A novel catalytic method was reported in Organic Letters, which significantly enhances the efficiency of its synthesis. This method employs a palladium-catalyzed coupling reaction, offering a greener and more scalable approach compared to traditional methods. Such innovations are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, 2-Ethoxy-5-methylbenzoic acid (CAS: 854645-34-4) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable scaffold for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in other therapeutic areas, such as oncology and neurology.